Cas no 2171799-91-8 (4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]pentanoic acid)

• Product Name: 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]pentanoic acid
• CAS No: 2171799-91-8
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6389024
• PubChem ID: 165875841
• Update Time: 2025-05-19

4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]pentanoic acid
• 2171799-91-8
• EN300-1538332

• Inchi： 1S/C25H30N2O5/c1-16(13-23(28)27-17(2)11-12-24(29)30)14-26-25(31)32-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22H,11-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： SWOBSTBAIIZFFN-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CC(NC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]pentanoic acid

Comprehensive Overview of 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]pentanoic acid (CAS No. 2171799-91-8)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]pentanoic acid (CAS No. 2171799-91-8) has emerged as a critical compound. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained significant traction due to its efficiency in producing high-purity peptides for therapeutic and research applications. The compound's unique structure, featuring both Fmoc and carboxylic acid functional groups, makes it indispensable for constructing complex peptide chains with precision.

The growing demand for custom peptides in drug discovery and bioconjugation has propelled interest in intermediates like CAS 2171799-91-8. Researchers frequently search for "Fmoc-amino acid derivatives" or "peptide coupling reagents" to optimize synthesis protocols. This compound addresses these needs by offering excellent stability and reactivity under standard SPPS conditions. Its compatibility with automated synthesizers further enhances its appeal, aligning with the industry's shift toward high-throughput screening and precision medicine.

One of the most discussed topics in organic chemistry forums is the role of protecting groups in complex molecule assembly. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group in this compound is a cornerstone of modern peptide chemistry, enabling selective deprotection without side reactions. Users often inquire about "Fmoc deprotection kinetics" or "side-chain protection strategies," highlighting the need for detailed technical data on reagents like 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]pentanoic acid.

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In summary, CAS 2171799-91-8 exemplifies the intersection of chemical innovation and practical utility. Its design caters to contemporary challenges in peptide-based therapeutics, while its robust performance ensures reliability in both academic and industrial settings. As the demand for tailored biomolecules grows, this compound will remain a staple in the toolkit of synthetic chemists worldwide.